Cas no 881432-98-0 (N-{2-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}acetamide)

• Product Name: N-{2-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}acetamide
• CAS No: 881432-98-0
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 6016358
• PubChem ID: 6494338
• Update Time: 2025-05-30

N-{2-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}acetamide
• Acetamide, N-[2-[1-(2-methyl-2-propen-1-yl)-1H-benzimidazol-2-yl]ethyl]-
• AKOS000714774
• N-{2-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]ethyl}acetamide
• N-{2-[1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}acetamide
• Z111734940
• 881432-98-0
• F0585-1137
• N-[2-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]ethyl]acetamide
• N-(2-(1-(2-methylallyl)-1H-benzo[d]imidazol-2-yl)ethyl)acetamide

• Inchi： 1S/C15H19N3O/c1-11(2)10-18-14-7-5-4-6-13(14)17-15(18)8-9-16-12(3)19/h4-7H,1,8-10H2,2-3H3,(H,16,19)
• InChI Key： YYXYFSJHZPNAHY-UHFFFAOYSA-N
• SMILES： C(NCCC1N(CC(C)=C)C2=CC=CC=C2N=1)(=O)C

Computed Properties

• Exact Mass: 257.152812238g/mol
• Monoisotopic Mass: 257.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 500.3±43.0 °C(Predicted)
• pka: 16.03±0.46(Predicted)

Additional information on N-{2-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}acetamide

Recent Advances in the Study of N-{2-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}acetamide (CAS: 881432-98-0)

In recent years, the compound N-{2-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}acetamide (CAS: 881432-98-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazole core and functionalized side chains, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the synthesis and structural modification of 881432-98-0 to enhance its pharmacological properties. Recent publications highlight innovative synthetic routes that improve yield and purity, making the compound more accessible for further studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the synthesized derivatives.

Biological evaluations of N-{2-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}acetamide have revealed its potential as a modulator of specific enzymatic pathways. In vitro studies demonstrate its inhibitory effects on certain kinases, suggesting possible applications in oncology and inflammatory diseases. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, with good bioavailability and low toxicity, positioning this compound as a viable candidate for further drug development.

Another significant advancement is the exploration of 881432-98-0 in combination therapies. Researchers have investigated its synergistic effects with existing drugs, aiming to enhance therapeutic efficacy while minimizing adverse effects. These studies are particularly relevant in the context of drug-resistant cancers, where combination approaches are increasingly being adopted to overcome resistance mechanisms.

Despite these promising findings, challenges remain in the clinical translation of 881432-98-0. Issues such as scalability of synthesis, long-term toxicity, and precise target identification need to be addressed. Ongoing research is focused on these aspects, with several collaborative efforts between academia and industry aimed at accelerating the development of this compound into a viable therapeutic agent.

In conclusion, the latest research on N-{2-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}acetamide (CAS: 881432-98-0) underscores its potential as a multifaceted therapeutic agent. Continued investigations into its synthetic optimization, biological activity, and clinical applicability are expected to yield further breakthroughs, solidifying its role in the future of chemical biology and pharmaceutical sciences.